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Compound of Interest

Compound Name: Sapienic acid-d19

Cat. No.: B10782853 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Sapienic Acid-d19

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Sapienic acid-d19, a deuterated form of Sapienic acid. This document is

intended for researchers, scientists, and professionals in drug development who are interested

in the application of this stable isotope-labeled compound in their studies. The guide details its

properties, relevant experimental protocols, and its role in biological pathways.

Physical and Chemical Properties
Sapienic acid-d19 is the deuterated analog of Sapienic acid, a monounsaturated fatty acid

that is a primary component of human sebum. The introduction of deuterium atoms provides a

valuable tool for tracing and quantification in metabolic research and drug development.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Sapienic acid-d19
and its non-deuterated counterpart, Sapienic acid.

Table 1: Physical and Chemical Properties of Sapienic acid-d19
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Property Value Source(s)

Molecular Formula C₁₆H₁₁D₁₉O₂ [1]

Molecular Weight 273.53 g/mol [1]

Physical State Liquid (supplied in solution) [1]

Solubility Soluble in ethanol. [2]

Melting Point Data not available

Boiling Point Data not available

Purity >98% [1]

Table 2: Physical and Chemical Properties of Sapienic Acid (Non-deuterated)

Property Value Source(s)

Molecular Formula C₁₆H₃₀O₂ [3][4]

Molar Mass 254.41 g/mol [3][5]

Calculated logP 5.33 [6]

Topological Polar Surface Area 37.3 Å² [6]

Hydrogen Bond Donors 1 [6]

Hydrogen Bond Acceptors 2 [6]

Note: Specific melting and boiling points for Sapienic acid-d19 are not readily available in the

reviewed literature. For context, the related deuterated fatty acid, Decanoic-d19 acid, has a

reported melting point of 30-32 °C and a boiling point of 268-270 °C[7].

Stability and Storage
Proper handling and storage are crucial for maintaining the integrity of Sapienic acid-d19.

Storage Conditions: It is recommended to store Sapienic acid-d19 in solution at -20°C for

long-term stability (up to 2 years)[8]. For short-term shipping of less than two weeks, room
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temperature is acceptable[8]. The container should be kept tightly sealed in a cool, well-

ventilated area, away from direct sunlight and ignition sources[8].

Incompatibilities: Sapienic acid-d19 is incompatible with strong acids, strong alkalis, strong

oxidizing agents, and strong reducing agents[8].

Hazardous Decomposition: Under fire conditions, it may decompose and emit toxic fumes[8].

Biological Significance and Signaling Pathways
Sapienic acid plays a significant role in human physiology and has been implicated in various

cellular processes, including cancer signaling.

Biosynthesis of Sapienic Acid
Sapienic acid is synthesized from palmitic acid through the action of the enzyme delta-6

desaturase (FADS2). It is a unique fatty acid in that it is the most abundant in human sebum[5].

From Sapienic acid, the metabolic pathway can continue with elongation to form 8-cis-

octadecenoic acid, followed by desaturation to produce sebaleic acid[9][10].

Biosynthesis of Sapienic Acid

Palmitic Acid Sapienic Acid
(6-cis-16:1)

Δ6-desaturase (FADS2) 8-cis-Octadecenoic AcidElongase Sebaleic Acid
(5-cis, 8-cis-18:2)

Δ5-desaturase
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Biosynthesis of Sapienic Acid from Palmitic Acid.

Role in Cancer Signaling
Recent studies have highlighted the involvement of Sapienic acid in modulating key signaling

pathways in cancer cells. Specifically, it has been shown to influence the EGFR/AKT/mTOR

pathway, which is critical for tumor growth, survival, and metastasis[11]. The supplementation

of breast cancer cells with Sapienic acid led to changes in the phosphorylation status of EGFR,

AKT, and mTOR[11].
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Influence of Sapienic Acid on the EGFR/AKT/mTOR Pathway
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Modulation of the EGFR/AKT/mTOR signaling pathway by Sapienic Acid.

Experimental Protocols
The deuterated nature of Sapienic acid-d19 makes it an excellent internal standard for

quantification using mass spectrometry and for tracing metabolic fates using nuclear magnetic

resonance spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
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GC-MS is a common technique for the analysis of fatty acids. The following is a general

protocol that can be adapted for Sapienic acid-d19.

3.1.1. Sample Preparation and Derivatization

Lipid Extraction: Extract total lipids from the biological sample (e.g., cells, plasma, tissue)

using a suitable solvent system, such as a modified Bligh and Dyer method.

Saponification: Hydrolyze the ester linkages in complex lipids to release free fatty acids.

Derivatization: Convert the fatty acids to their more volatile methyl ester (FAME) or

pentafluorobenzyl (PFB) ester derivatives. For FAMEs, a common reagent is boron trifluoride

in methanol.

Extraction of Derivatives: Extract the derivatized fatty acids into an organic solvent like

hexane or iso-octane.

3.1.2. GC-MS Instrumentation and Conditions

Gas Chromatograph: Use a GC system equipped with a capillary column suitable for fatty

acid analysis (e.g., a fused silica capillary column).

Injector: Operate in splitless mode.

Carrier Gas: Helium is typically used.

Oven Temperature Program: A programmed temperature gradient is employed to separate

the fatty acid derivatives based on their boiling points and polarity.

Mass Spectrometer: A mass spectrometer is used as the detector, often operated in electron

ionization (EI) or chemical ionization (CI) mode. For deuterated standards, selected ion

monitoring (SIM) can be used for sensitive and specific quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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